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Compound of Interest

Compound Name: 1-Methylimidazole-4-sulfonamide

Cat. No.: B034921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1-Methylimidazole-4-
sulfonamide (CAS No: 111124-90-4). The following sections detail the physical and chemical

properties, known hazards, handling procedures, and emergency protocols. This document is

intended for use by trained professionals in a laboratory or research setting.

Compound Identification and Properties
1-Methylimidazole-4-sulfonamide is a heterocyclic compound containing a sulfonamide

functional group. Its properties are summarized below.
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Property Value Source

Molecular Formula C4H7N3O2S PubChem[1], CP Lab Safety[2]

Molecular Weight 161.19 g/mol PubChem[1]

CAS Number 111124-90-4 PubChem[1], CP Lab Safety[2]

Appearance
White to pale brown crystals,

powder, or mass
FUJIFILM Wako Chemicals

Melting Point 222°C ChemicalBook

Boiling Point 457°C at 760 mmHg ChemicalBook

Density 1.61 g/cm³ ChemicalBook

Flash Point 230.2°C
Wuhan Fengtai Weiyuan

Technology Co., Ltd.

Hazard Identification and GHS Classification
Based on available Safety Data Sheets (SDS), 1-Methylimidazole-4-sulfonamide is classified

as an eye irritant.

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation

Irritant Warning

(Source: PubChem, aggregated from ECHA C&L Inventory notifications)[1]

Safety and Handling Precautions
Due to its classification as a serious eye irritant, appropriate personal protective equipment

(PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles that form a seal around the eyes are essential

when handling this compound to prevent contact with dust or splashes.[3][4] Standard safety

glasses with side shields may not provide adequate protection.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.[4]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn to protect

the skin.[3]

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator

should be used.

Engineering Controls
Work with 1-Methylimidazole-4-sulfonamide should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize the risk of inhalation and eye contact.[3]

An emergency eyewash station and safety shower must be readily accessible in the

immediate work area.[3]

General Handling Procedures
Avoid all personal contact with the compound, including inhalation of dust.[3]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Emergency Procedures
Eye Contact
Immediate and thorough irrigation is critical.

Flush Eyes: Immediately flush the eyes with copious amounts of clean, lukewarm water for

at least 15-20 minutes.[3][5][6]
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Hold Eyelids Open: Keep the eyelids open during flushing to ensure water reaches all

surfaces of the eye and under the eyelids.[5]

Remove Contact Lenses: If wearing contact lenses, remove them after the initial flushing.[6]

Seek Medical Attention: After flushing, seek immediate medical attention from an eye

specialist (ophthalmologist).[5][7] Bring the chemical's container or Safety Data Sheet with

you.[5]

Skin Contact
Remove Contaminated Clothing: Immediately remove any contaminated clothing.

Wash Skin: Wash the affected area with plenty of soap and water.

Seek Medical Attention: If irritation persists, seek medical attention.

Inhalation
Move to Fresh Air: Move the affected person to an area with fresh air.

Seek Medical Attention: If breathing is difficult or irritation of the respiratory tract occurs, seek

immediate medical attention.

Ingestion
Do NOT Induce Vomiting.

Rinse Mouth: Rinse the mouth thoroughly with water.

Seek Medical Attention: Seek immediate medical attention.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains or waterways.
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Experimental Protocols and Visualizations
Currently, there is a lack of publicly available, detailed experimental protocols specifically for

the handling and use of 1-Methylimidazole-4-sulfonamide in research applications. Similarly,

no specific signaling pathways involving this compound have been identified in the available

literature. Therefore, the following visualizations provide a general workflow for the safe

handling of a chemical eye irritant and a logical diagram for an emergency response to eye

exposure, based on established laboratory safety principles.

General Experimental Workflow for Handling an Eye
Irritant
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Preparation

Handling

Post-Experiment

Review SDS and SOPs

Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Ensure Eyewash Station is Accessible

Work in a Chemical Fume Hood

Weigh/Transfer Compound Carefully
to Minimize Dust

Keep Container Tightly Closed
When Not in Use

Decontaminate Work Area

Dispose of Waste According to
Institutional Protocols

Remove PPE and Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe laboratory handling of an eye irritant.
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Emergency Response Logic for Chemical Eye Exposure

Chemical Splash
in Eye Occurs

IMMEDIATELY Proceed to
Eyewash Station Begin Flushing Eye with Water Hold Eyelids Open

and Remove Contact Lenses
Continue Flushing for

15-20 Minutes Notify Supervisor/Emergency Services Seek Immediate
Professional Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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